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Compound of Interest

Compound Name: 3-Chloro-2-(2-furylmethoxy)aniline

CAS No.: 937605-81-7

Cat. No.: B3169577

Get Quote

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals

Introduction
3-Chloro-2-(2-furylmethoxy)aniline (CAS: 2035496, PubChem CID: 19624486) is a highly

functionalized halogenated aniline derivative utilized as a critical building block in

pharmaceutical synthesis and agrochemical development[1]. While its unique structural motifs

—a furan ring, an ether linkage, and a chlorinated aniline core—impart valuable reactivity, they

also create a highly lipophilic molecule with severe toxicological risks. This guide provides a

self-validating, step-by-step operational framework for handling this compound, ensuring

scientific integrity and maximum laboratory safety.

Toxicological Profile & Mechanistic Hazards
To handle 3-Chloro-2-(2-furylmethoxy)aniline safely, one must understand the causality

behind its hazards. The molecule presents two primary synergistic risks:

Methemoglobinemia (Systemic Toxicity): Like other halogenated anilines, this compound is

rapidly absorbed and metabolized in the liver by CYP450 enzymes into N-
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phenylhydroxylamine derivatives[2]. These metabolites act as potent oxidizing agents,

converting the ferrous iron (Fe²⁺) in hemoglobin to ferric iron (Fe³⁺), forming

methemoglobin[3]. This drastically reduces the blood's oxygen-carrying capacity, leading to

tissue hypoxia, cyanosis, and potentially fatal cardiovascular collapse[2][3].

Accelerated Dermal Absorption: The addition of the 2-furylmethoxy group significantly

increases the lipophilicity (LogP) of the aniline core. This allows the molecule to bypass the

stratum corneum with extreme efficiency, making dermal exposure just as dangerous—if not

more so—than inhalation[4].
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Mechanistic pathway of halogenated aniline-induced methemoglobinemia and clinical reversal.
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Personal Protective Equipment (PPE) Matrix
Standard laboratory PPE is insufficient for halogenated anilines. Thin nitrile gloves offer

virtually zero breakthrough resistance to lipophilic anilines. The following matrix outlines the

mandatory self-validating PPE system[5][6].

Protection Area
Mandatory Equipment
Specification

Scientific Rationale &
Breakthrough Data

Hands (Primary)
Butyl Rubber or

Fluoroelastomer (Viton) Gloves

These materials resist

permeation by aromatic

amines, providing the

necessary breakthrough time.

Hands (Secondary)
Inner Nitrile Gloves (Double

Gloving)

Provides a baseline barrier if

the outer glove is mechanically

compromised during

handling[4].

Eye/Face
Tight-fitting Safety Goggles &

Face Shield

Prevents mucosal absorption

from accidental splashes or

aerosolized dust.

Body
Tyvek® Lab Coat or Chemical-

Resistant Apron

Prevents permeation through

standard woven cotton lab

coats, which can trap the

chemical against the skin.

Respiratory
P3 / N100 Particulate

Respirator

Mandatory if handled outside a

fume hood (e.g., during spill

cleanup) to prevent inhalation

of highly toxic particulates[6].

Standard Operating Procedure (SOP) for Safe
Handling
Do not treat this compound as a standard organic building block. Follow this step-by-step

methodology to ensure absolute containment.
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Step 1: Pre-Operational Setup

Verify that the chemical fume hood is operating with a face velocity between 0.4 and 0.6 m/s.

Ensure a decontamination kit containing Polyethylene Glycol 400 (PEG-400) is immediately

accessible on the bench[7].

Step 2: Weighing and Transfer

Do not weigh on an open bench. Use a static-dissipative weighing enclosure or a calibrated

balance strictly inside the fume hood.

Use grounded, anti-static spatulas to prevent the aerosolization of the powder.

Transfer the pre-weighed compound directly into a sealable reaction vessel (e.g., a Schlenk

flask or septum-capped vial) before removing it from the weighing area.

Step 3: Reaction Execution

Dissolve the compound using closed-system transfers (e.g., syringe or cannula techniques)

to minimize exposure to ambient air.

Maintain secondary containment (e.g., a spill tray) under the reaction setup at all times.

Step 4: Equipment Decontamination (Acid-Base Logic)

Causality: The aniline core is basic. Rinsing glassware with standard organic solvents can

inadvertently spread the lipophilic compound across surfaces.

Protocol: First, rinse all contaminated spatulas and glassware with a dilute acidic solution

(e.g., 1M HCl). This protonates the aniline nitrogen, converting the lipophilic free base into a

highly water-soluble anilinium chloride salt[8]. Follow this with standard solvent and water

washes.

Emergency Response & Decontamination
Workflows
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In the event of dermal exposure, standard soap and water can induce a "water wash-in" effect,

driving the lipophilic chemical deeper into the stratum corneum[9]. Furthermore, alcohols

(ethanol/isopropanol) must never be used, as they act as potent penetration enhancers for

anilines[7][10].

The gold standard for aniline dermal decontamination is Polyethylene Glycol 400 (PEG-400),

which acts as a macroscopic solvent sink, drawing the lipophilic compound out of the skin via

osmotic and solubility gradients[7][11].
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Emergency response workflow for dermal exposure emphasizing PEG-400 decontamination.

Immediate Action Plan for Dermal Exposure:
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Move immediately to a safety shower or wash station.

Remove all contaminated clothing and PPE.

Apply PEG-400 liberally to the affected area and allow it to sit for 15–30 seconds[12].

Rinse with copious amounts of water. Repeat the PEG-400/water cycle for at least 15

minutes[12].

Seek immediate medical attention. Inform responders of exposure to a methemoglobin-

inducing agent so that Methylene Blue (the clinical antidote) can be prepared[2][13].

Waste Disposal and Environmental Logistics
3-Chloro-2-(2-furylmethoxy)aniline is highly toxic to aquatic life with long-lasting effects[14].

Segregation: MUST be segregated into dedicated "Halogenated Organic Waste" streams. Do

not mix with general non-halogenated waste[4].

Aqueous Waste: Any aqueous washes from the acid-decontamination step (Step 4 of SOP)

must be collected and treated as hazardous halogenated aqueous waste. Do not pour down

the drain[7].

Solid Waste: Contaminated gloves, wipes, and empty vials must be sealed in secondary

containment bags and labeled as toxic solid waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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